Cas no 869071-61-4 (N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methylpropyl)ethanediamide
• CAS No: 869071-61-4
• MF: C₁₈H₂₇N₃O₆S
• MW: 413.488483667374
• CID: 6295166
• PubChem ID: 18561571
• Update Time: 2025-10-18

N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methylpropyl)ethanediamide
• N'-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methylpropyl)ethanediamide
• N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N'-(2-methylpropyl)oxamide
• 869071-61-4
• VU0489604-1
• AKOS024614548
• F1851-0038
• SR-01000017186
• N1-isobutyl-N2-((3-((4-methoxyphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
• SR-01000017186-1

• Inchi： 1S/C18H27N3O6S/c1-13(2)11-19-17(22)18(23)20-12-16-21(9-4-10-27-16)28(24,25)15-7-5-14(26-3)6-8-15/h5-8,13,16H,4,9-12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： UVHHFBAHTPQGAW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCCOC1CNC(C(NCC(C)C)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 413.16205676g/mol
• Monoisotopic Mass: 413.16205676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 122Ų

Additional information on N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methylpropyl)ethanediamide

N'-{3-(4-Methoxybenzenesulfonyl)-1,3-Oxazinan-2-ylmethyl}-N-(2-Methylpropyl)Ethanediaamide: A Comprehensive Overview

The compound with CAS No. 869071-61-4, named N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methylpropyl)ethanediamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a promising candidate for advanced chemical applications. Recent studies have highlighted its role in drug delivery systems and as a precursor for advanced materials.

Key structural features of this compound include the presence of a 4-methoxybenzenesulfonyl group, which contributes to its aromatic stability and electronic properties. The 1,3-oxazinan ring system introduces additional flexibility and functionality, while the ethanediamide moiety enhances its ability to form hydrogen bonds. These characteristics collectively make the compound highly versatile in chemical synthesis and catalysis.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Scientists have explored various reaction pathways, including microwave-assisted synthesis and catalytic methods, to streamline its production. The use of green chemistry principles has also been emphasized to minimize environmental impact during synthesis.

In terms of applications, this compound has shown promise in the development of bioactive materials. Its ability to form stable complexes with metal ions makes it a valuable component in designing catalysts for industrial processes. Additionally, its role in drug delivery systems has been explored due to its biocompatibility and controlled release properties.

Another area of interest is its potential in polymer science. The compound's functional groups enable it to act as a cross-linking agent or a building block for polymeric networks with tailored mechanical and thermal properties. Researchers have demonstrated its effectiveness in creating high-performance polymers for use in electronics and aerospace industries.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the 4-methoxybenzenesulfonyl group plays a critical role in stabilizing reactive intermediates during chemical transformations. This understanding has paved the way for more efficient utilization of the compound in synthetic routes.

Moreover, the compound's compatibility with various analytical techniques has facilitated its characterization. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity. These studies have also highlighted the importance of stereochemistry in determining its physical properties.

Looking ahead, ongoing research aims to explore the biomedical applications of this compound further. Its potential as an anti-inflammatory agent or as a component in targeted drug delivery systems is currently under investigation. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic possibilities associated with this molecule.

In conclusion, N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methylpropyl)ethanediamide (CAS No. 869071-61-4) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within these fields.